![molecular formula C16H32O B095793 3-Hexadecanone CAS No. 18787-64-9](/img/structure/B95793.png)
3-Hexadecanone
Overview
Description
3-Hexadecanone, also known as 3-Hexadecanol or 3-Hexadecanolide, is a naturally occurring fatty alcohol found in a variety of plants and animals. It is a colorless liquid with a low boiling point, and is used in a variety of industries, including cosmetics, pharmaceuticals, and food production. This compound is a key component of the fatty acid synthesis pathway, and has been studied for its potential therapeutic effects in various diseases and disorders. In
Scientific Research Applications
Interfacial Behavior of Hexadecanol/DPPE at Air-Water Interface : Hexadecanol is chemically stable and enhances the spreading properties of synthetic clinical lung surfactant preparations. It shows attractive and repulsive interactions in binary mixtures with 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine (DPPE), impacting the lateral organization of membranes and surface tension kinetics. This is relevant for exogenous lung surfactant research (Zhu, Sun, Hao, & Zhang, 2016).
Transformation of n-Hexadecane by Soil Arthrobacter : A study on a soil Arthrobacter species showed its capability to transform n-hexadecane into ketonic products such as hexadecanones, with hexadecanols as oxidative intermediates. This highlights the role of internal alcohols in hydrocarbon transformation and suggests the constitutive nature of the involved alcohol dehydrogenase enzymes (Klein & Henning, 1969).
Photooxidation of n-Hexadecane in Sea Water : n-Hexadecane was photooxidized in sea water with anthraquinone as a sensitizer, leading to the production of hexadecanones, hexadecanols, and other photoproducts. This study provides insight into the mechanisms of n-hexadecane transformation under environmental conditions (Anba-Lurot, Guiliano, Doumenq, Bertrand, & Mille, 1996).
Phytochemistry of Cochlospermum tinctorium : The plant Cochlospermum tinctorium contains several bioactive molecules including 3-hexadecanone. These compounds are associated with the plant's traditional medicinal uses for various diseases, indicating the potential for drug discovery and understanding medicinal benefits (Ahmad, Jatau, Khalid, & Alshargi, 2021).
Anti-Cancer Properties of Compounds from Sea Pen : Extracts from the marine organism Sea Pen, including 2-Hexadecanol, showed significant cytotoxic effects against human breast and cervical cancer cell lines, indicating potential for anti-cancer drug development (Sharifi et al., 2020).
Evaporation Reduction in Reservoirs : Hexadecanol has been used as an evaporation retardant in reservoirs without undesirable effects on public health, water quality, or wildlife. It shows promise for conserving water in large lakes and reservoirs (Timblin, Florey, & Garstka, 1962).
Hexameric Encapsulation Complexes in Chemistry : Hexameric resorcin[4]arenes and pyrogallol[4]arenes, which may involve hexadecanol derivatives, have been studied for applications in catalysis and transport. This research offers insights into the behavior of molecules in confined spaces (Avram, Cohen, & Rebek, 2011).
Safety and Hazards
In case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin or eyes, it should be washed off immediately with plenty of water . In case of ingestion, the mouth should be rinsed with water, but vomiting should not be induced . For firefighting, dry chemical, carbon dioxide, or alcohol-resistant foam should be used .
Mechanism of Action
Target of Action
3-Hexadecanone, also known as Ethyl tridecyl ketone , is a complex organic compound
Mode of Action
As a ketone, it can undergo reactions such as the formation of oximes and hydrazones . In these reactions, the ketone can react with hydroxylamine to form oximes or hydrazine to form hydrazones .
Pharmacokinetics
As a lipophilic compound with a log kow (kowwin v167 estimate) of 615 , it is likely to have good absorption and distribution within the body.
properties
IUPAC Name |
hexadecan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)4-2/h3-15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMXHUUHBSCKEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066412 | |
Record name | 3-Hexadecanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4066412 | |
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Molecular Weight |
240.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Alfa Aesar MSDS] | |
Record name | 3-Hexadecanone | |
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CAS RN |
18787-64-9 | |
Record name | 3-Hexadecanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18787-64-9 | |
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Record name | 3-Hexadecanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018787649 | |
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Record name | 3-Hexadecanone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158511 | |
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Record name | 3-Hexadecanone | |
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Record name | 3-Hexadecanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4066412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexadecan-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.686 | |
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Record name | 3-Hexadecanone | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Has the antibacterial activity of 3-Hexadecanone been investigated?
A: While this compound itself has not been independently assessed for antibacterial activity, studies have investigated the antimicrobial properties of essential oils containing this compound. Notably, the essential oil of Lantana involucrate, in which this compound is a major component, showed weak antibacterial activity against Bacillus cereus and Staphylococcus aureus []. This finding suggests a potential area for further research into the specific antimicrobial properties of this compound.
Q2: Are there any studies on the formation of this compound by microorganisms?
A: Yes, research has shown that certain soil microorganisms, like a specific Arthrobacter species, can produce this compound through the oxidation of n-hexadecane []. Interestingly, this process involves the intermediary formation of 2- and 3-hexadecanols, highlighting a potential metabolic pathway for the biosynthesis of this ketone []. This finding suggests the potential for biocatalytic applications of microorganisms in producing this compound.
Q3: Is there any spectroscopic data available for this compound?
A: While specific spectroscopic data for this compound isn't detailed within these research articles, its presence in various samples has been confirmed through GC-MS analysis [, ]. This technique allows for the separation and identification of compounds based on their mass-to-charge ratio, providing valuable structural information.
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